molecular formula C6H14Cl2N2O B8576222 cis-Octahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride

cis-Octahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride

Cat. No. B8576222
M. Wt: 201.09 g/mol
InChI Key: KXFOELXPYXZMLA-KXSOTYCDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cis-Octahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride is a useful research compound. Its molecular formula is C6H14Cl2N2O and its molecular weight is 201.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality cis-Octahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about cis-Octahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

cis-Octahydropyrrolo[3,4-b][1,4]oxazine dihydrochloride

Molecular Formula

C6H14Cl2N2O

Molecular Weight

201.09 g/mol

IUPAC Name

(4aS,7aR)-2,3,4,4a,5,6,7,7a-octahydropyrrolo[3,4-b][1,4]oxazine;dihydrochloride

InChI

InChI=1S/C6H12N2O.2ClH/c1-2-9-6-4-7-3-5(6)8-1;;/h5-8H,1-4H2;2*1H/t5-,6+;;/m0../s1

InChI Key

KXFOELXPYXZMLA-KXSOTYCDSA-N

Isomeric SMILES

C1CO[C@@H]2CNC[C@@H]2N1.Cl.Cl

Canonical SMILES

C1COC2CNCC2N1.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4 g (18.2 mmol) of 8-benzyl-2-oxa-5,8-diazabicyclo[4.3.0]nonane in 100 ml of methanol and 3.5 ml of concentrated hydrochloric acid is hydrogenated on 2 g of palladium-on-active charcoal (10% of Pd) at 80° C. under 100 bar. The catalyst is filtered off and washed with water. The filtrates are concentrated and the product is crystallized by trituration with a little methanol. The crystals are filtered off with suction, washed with acetone and dried in air.
Quantity
4 g
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three
Quantity
2 g
Type
catalyst
Reaction Step Four

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